Cas no 93981-37-4 (neo-Undecanoicacid, iron(2+) salt (9CI))
93981-37-4 structure
Product Name:neo-Undecanoicacid, iron(2+) salt (9CI)
CAS No:93981-37-4
MF:C22H42FeO4
MW:426.411489009857
CID:819212
PubChem ID:44147739
Update Time:2025-04-19
neo-Undecanoicacid, iron(2+) salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- neo-Undecanoicacid, iron(2+) salt (9CI)
- 8,8-dimethylnonanoate,iron(2+)
- iron(2+) neoundecanoate
- EINECS 301-121-4
- DTXSID00240085
- 93981-37-4
-
- Inchi: 1S/2C11H22O2.Fe/c2*1-11(2,3)9-7-5-4-6-8-10(12)13;/h2*4-9H2,1-3H3,(H,12,13);/q;;+2/p-2
- InChI Key: CHJURLJUIAJTRZ-UHFFFAOYSA-L
- SMILES: [Fe+2].[O-]C(CCCCCCC(C)(C)C)=O.[O-]C(CCCCCCC(C)(C)C)=O
Computed Properties
- Exact Mass: 426.243
- Monoisotopic Mass: 426.243
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 12
- Complexity: 139
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.3A^2
neo-Undecanoicacid, iron(2+) salt (9CI) Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
93981-37-4 (neo-Undecanoicacid, iron(2+) salt (9CI)) Related Products
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- 4839-46-7(3,3-Dimethylglutaric Acid)
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- 3058-01-3(3-Methyladipic acid)
- 681-57-2(2,2-Dimethylglutaric acid)
- 105-43-1(3-methylpentanoic acid)
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